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Compound of Interest

Compound Name: Thiamine bromide

CAS No.: 7019-71-8

Cat. No.: B1215230

Get Quote

This technical guide provides an in-depth overview of the chemical synthesis of thiamine
bromide hydrobromide, a salt of Vitamin B1. The synthesis is primarily based on the classic

approach developed by Williams and Cline, which involves the convergent synthesis of

pyrimidine and thiazole moieties, followed by their condensation. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed experimental

protocols, quantitative data, and visual representations of the synthetic pathways.

Overview of the Synthetic Strategy
The synthesis of thiamine bromide hydrobromide is a well-established process that involves

three main stages:

Synthesis of the Pyrimidine Moiety: Preparation of 4-amino-5-(bromomethyl)-2-

methylpyrimidine hydrobromide.

Synthesis of the Thiazole Moiety: Preparation of 5-(2-hydroxyethyl)-4-methylthiazole.

Condensation and Salt Formation: The quaternization reaction between the pyrimidine and

thiazole moieties to form the thiamine cation, which is then isolated as its bromide
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hydrobromide salt.

This guide will detail the experimental procedures for each of these key stages.

Synthesis of Precursors
Synthesis of 4-amino-5-(bromomethyl)-2-
methylpyrimidine hydrobromide
The synthesis of the pyrimidine precursor is a multi-step process. A representative synthetic

route is outlined below.

Experimental Protocol:

A multi-step synthesis can be employed for the preparation of 4-amino-5-(bromomethyl)-2-

methylpyrimidine hydrobromide. The process can begin with the reaction of an intermediate

sodium salt with dimethyl sulfate in toluene at temperatures ranging from 0 to 80°C to yield an

intermediate B. This intermediate is then condensed with ethenylamidine hydrochloride in a

sulfoxide-type solvent at temperatures between 30°C and 75°C to produce an intermediate C.

Finally, intermediate C is reacted with hydrobromic acid in a solvent such as acetic acid or

formic acid at temperatures from 40°C to 120°C to yield the target product, 4-amino-5-

(bromomethyl)-2-methylpyrimidine hydrobromide[1].

Synthesis of 5-(2-hydroxyethyl)-4-methylthiazole
The thiazole moiety can be synthesized through various methods. One common approach is

detailed below.

Experimental Protocol:

The synthesis can commence with the chlorination of α-acetyl-γ-butyrolactone with sulfonyl

chloride at 40-42°C, followed by hydrolysis and decarboxylation with 5% sulfuric or hydrochloric

acid to yield 3-chloro-3-acetylpropanol. In a separate reaction, thioformamide is prepared by

reacting formamide with phosphorus pentasulfide at 28-32°C. The 3-chloro-3-acetylpropanol

and thioformamide are then reacted in a refluxing dichloromethane solution for 5 hours. After

cooling, the pH is adjusted to 9 with a 5% sodium hydroxide solution. The organic layer is
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separated, and the product is isolated by vacuum distillation to give 5-(2-hydroxyethyl)-4-

methylthiazole[2].

Final Condensation: Synthesis of Thiamine Bromide
Hydrobromide
The final step in the synthesis is the quaternization reaction between the pyrimidine and

thiazole precursors.

Experimental Protocol:

The synthesis of thiamine bromide hydrobromide is achieved through the condensation of 4-

amino-5-bromomethyl-2-methylpyrimidine and 5-(2-hydroxyethyl)-4-methylthiazole[3]. While

specific conditions for the bromide hydrobromide salt are less commonly detailed in recent

literature, the principles of the Williams and Cline synthesis for the hydrochloride salt can be

adapted. In a continuous-flow synthesis of the hydrochloride salt, a methanol solution of the

pyrimidine and thiazole moieties are reacted at elevated temperatures. The resulting product is

then isolated. For the bromide hydrobromide salt, the reaction would be carried out similarly,

with the final product precipitating or being crystallized from the reaction mixture.

Quantitative Data
The following tables summarize representative yields for the key synthetic steps.

Reaction Step
Starting

Materials
Product Yield (%) Reference

Synthesis of

Pyrimidine

Moiety

Varies

4-amino-2-

methylpyrimidine

-5-carbonitrile

65-70% [4]

Synthesis of

Thiazole Moiety

3-acetylpropanol

and thiourea

5-(2-

hydroxyethyl)-4-

methylthiazole

up to 73% [5]

Continuous-Flow

Synthesis

(hydrochloride)

Pyrimidine and

Thiazole

Precursors

Thiamine

Hydrochloride
47.7% (overall) [6]
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Visualizing the Synthesis
The following diagrams illustrate the logical flow of the synthetic pathways.
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Synthesis of Pyrimidine Moiety

Synthesis of Thiazole Moiety

Final Condensation

Pyrimidine Starting Materials

Intermediate A

Intermediate B

4-amino-5-(bromomethyl)-2-methylpyrimidine
hydrobromide

Quaternization Reaction

Thiazole Starting Materials

Intermediate C

5-(2-hydroxyethyl)-4-methylthiazole

Thiamine Bromide Hydrobromide
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Intermediate Sodium Salt

Reaction in Toluene
(0-80°C)

Dimethyl Sulfate

Intermediate B

Condensation in
Sulfoxide Solvent

(30-75°C)

Ethenylamidine Hydrochloride

Intermediate C

Reaction in Acetic Acid
or Formic Acid

(40-120°C)

Hydrobromic Acid

4-amino-5-(bromomethyl)-2-methylpyrimidine
hydrobromide
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α-acetyl-γ-butyrolactone

Chlorination
(40-42°C)

Sulfonyl Chloride

α-acetyl-α-chloro-γ-butyrolactone

Hydrolysis &
Decarboxylation

5% H2SO4 or HCl

3-chloro-3-acetylpropanol

Condensation &
Cyclization

(Reflux in DCM)

Formamide

Thioformamide
Formation
(28-32°C)

Phosphorus Pentasulfide

Thioformamide

Aqueous Workup (pH 9)
& Distillation

5-(2-hydroxyethyl)-4-methylthiazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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